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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the phase transitions of hydrated

strontium bromide (SrBr₂), a compound of significant interest for thermochemical energy

storage and as a potential pharmaceutical excipient. This document details the thermodynamic

properties, experimental protocols for characterization, and the logical pathways of its hydration

and dehydration processes.

Core Concepts and Phase Transitions
Strontium bromide can exist in several hydration states, with the most common being the

hexahydrate (SrBr₂·6H₂O), monohydrate (SrBr₂·H₂O), and the anhydrous form (SrBr₂). The

transitions between these states are reversible solid-gas reactions involving the absorption and

release of water vapor, accompanied by significant energy changes. These properties make

strontium bromide a promising material for thermal energy storage applications.[1][2]

The primary phase transitions of interest are:

Dehydration: The process of removing water molecules from the crystal structure, typically

induced by an increase in temperature or a decrease in ambient water vapor pressure.

Hydration: The process of incorporating water molecules into the crystal structure, occurring

at lower temperatures and higher water vapor pressures.
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The key transitions are the dehydration of the hexahydrate to the monohydrate and the

subsequent dehydration of the monohydrate to the anhydrous form. A dihydrate (SrBr₂·2H₂O) is

also reported as an intermediate.[3]

Quantitative Data on Phase Transitions
The following tables summarize the key quantitative data related to the phase transitions of

hydrated strontium bromide, compiled from various experimental studies.

Table 1: Dehydration and Hydration Transition Temperatures of Strontium Bromide Hydrates

Transition Condition Temperature (°C) Notes

SrBr₂·6H₂O →

SrBr₂·2H₂O
Heating 89

Decomposition to

dihydrate.[3]

SrBr₂·2H₂O → SrBr₂

(anhydrous)
Heating 180

Formation of

anhydrous SrBr₂.[3]

SrBr₂·H₂O →

SrBr₂·6H₂O

(Hydration)

14 mbar water vapor

pressure
43.8 Onset of hydration.[1]

SrBr₂·6H₂O →

SrBr₂·H₂O

(Dehydration)

9 mbar water vapor

pressure
47.6

Onset of dehydration.

[1]

SrBr₂ (anhydrous) +

H₂O(g) ⇌

SrBr₂·H₂O(s)

- 150 - 300

Temperature range for

this reversible reaction

in thermochemical

applications.[4][5]

Table 2: Thermodynamic and Kinetic Parameters
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Parameter Value Units Conditions/Notes

Theoretical Energy

Density (SrBr₂ 6-1

transition)

945 kJ/kg

For the transition

between hexahydrate

and monohydrate.[1]

Effective Energy

Density (SrBr₂ 6-1

transition)

798 kJ/kg
Practical energy

density.[1]

Specific Energy

Density (SrBr₂ + H₂O

⇌ SrBr₂·H₂O)

291 kJ/kg SrBr₂
For the monohydrate

formation.[4][5]

Reaction Enthalpy

(ΔRH) (SrBr₂ + H₂O ⇌

SrBr₂·H₂O)

71.98 kJ/mol
Standard enthalpy of

reaction.[4]

Reaction Entropy

(ΔRS) (SrBr₂ + H₂O ⇌

SrBr₂·H₂O)

143.93 J/(mol·K)
Standard entropy of

reaction.[4]

Experimental Protocols for Characterization
The characterization of strontium bromide hydrates and their phase transitions involves several

key analytical techniques. The following are detailed methodologies based on cited literature.

Thermogravimetric Analysis (TGA)
Objective: To determine the changes in mass of a sample as a function of temperature and/or

time in a controlled atmosphere, allowing for the quantification of water loss or gain during

dehydration and hydration.

Methodology:

Sample Preparation: Strontium bromide hexahydrate is dehydrated to the desired starting

form (e.g., monohydrate) in a circulating air oven at a controlled temperature (e.g., 70°C for

several hours to obtain SrBr₂·H₂O).[4] The sample is then ground and sieved to a specific

particle size range (e.g., 50-164 μm).[1]
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Instrumentation: A thermogravimetric analyzer is used.

Experimental Conditions:

A small, precisely weighed sample (e.g., ~15 mg) is placed in the TGA sample pan.[4]

The sample is subjected to a controlled temperature program, which can be isothermal or

a constant heating/cooling rate.

A controlled atmosphere is maintained by purging with an inert gas (e.g., dry N₂) or a gas

with a specific water vapor partial pressure.[5]

Data Analysis: The mass change of the sample is recorded as a function of temperature and

time. The resulting TGA curve is analyzed to identify the temperatures at which dehydration

or hydration events occur and to quantify the number of water molecules lost or gained.

Differential Scanning Calorimetry (DSC)
Objective: To measure the heat flow into or out of a sample as it is subjected to a controlled

temperature program. This allows for the determination of the enthalpy changes associated

with phase transitions.

Methodology:

Sample Preparation: A small amount of the hydrated sample (e.g., ~6 mg) is accurately

weighed and placed into a standard aluminum DSC pan.[1] For experiments involving

dehydration, the pan is often left open to allow for the escape of water vapor.

Instrumentation: A differential scanning calorimeter is used.

Experimental Conditions:

The sample and a reference pan (usually empty) are placed in the DSC cell.

The system is equilibrated at a starting temperature (e.g., -15°C).[1]

The temperature is then ramped up at a constant rate (e.g., 1 K/min) to a final temperature

(e.g., 80°C).[1]
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A controlled atmosphere, typically a dry N₂ flow, is maintained.[1]

Data Analysis: The DSC thermogram shows peaks corresponding to endothermic (melting,

dehydration) or exothermic (crystallization, hydration) events. The area under each peak is

integrated to determine the enthalpy change (ΔH) of the transition.

Powder X-Ray Diffraction (XRD)
Objective: To identify the crystalline phases present in a sample at different stages of hydration

or dehydration.

Methodology:

Sample Preparation: The sample is prepared under controlled humidity conditions to

preserve the desired hydration state.

Instrumentation: A powder X-ray diffractometer is used.

Experimental Conditions:

The sample is mounted on a sample holder.

The sample is irradiated with a monochromatic X-ray beam at various angles (2θ).

The intensity of the diffracted X-rays is measured by a detector.

Data Analysis: The resulting diffraction pattern, a plot of intensity versus 2θ, is a fingerprint of

the crystalline structure. By comparing the experimental pattern to reference patterns from

databases (e.g., ICDD), the specific hydrate phases present in the sample can be identified.

This technique is crucial for confirming the starting and ending materials of a phase

transition.[1]

Visualization of Processes
The following diagrams illustrate the logical relationships in the phase transitions of hydrated

strontium bromide and a typical experimental workflow for its characterization.
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Caption: Dehydration and hydration pathways of strontium bromide.
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Caption: Experimental workflow for characterizing hydrated strontium bromide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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